Cas no 2172559-98-5 (1-(difluoromethyl)-5-iodo-1H-imidazole)

1-(Difluoromethyl)-5-iodo-1H-imidazole is a fluorinated and iodinated heterocyclic compound with significant utility in synthetic organic chemistry. The presence of both difluoromethyl and iodo functional groups enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The difluoromethyl group imparts metabolic stability and lipophilicity, which is advantageous in medicinal chemistry for drug discovery applications. The iodine moiety facilitates selective functionalization via metal-catalyzed transformations such as Suzuki or Sonogashira couplings. This compound is particularly valuable in the development of bioactive molecules, agrochemicals, and advanced materials, offering a balance of reactivity and stability for diverse synthetic pathways.
1-(difluoromethyl)-5-iodo-1H-imidazole structure
2172559-98-5 structure
Product Name:1-(difluoromethyl)-5-iodo-1H-imidazole
CAS No:2172559-98-5
MF:C4H3F2IN2
MW:243.981299638748
CID:5881658
PubChem ID:132398842
Update Time:2025-10-16

1-(difluoromethyl)-5-iodo-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(difluoromethyl)-5-iodo-1H-imidazole
    • 1H-Imidazole, 1-(difluoromethyl)-5-iodo-
    • 1-(difluoromethyl)-5-iodoimidazole
    • AT15366
    • EN300-1662920
    • starbld0045608
    • 2172559-98-5
    • Inchi: 1S/C4H3F2IN2/c5-4(6)9-2-8-1-3(9)7/h1-2,4H
    • InChI Key: HAAZRJUAKQAWDC-UHFFFAOYSA-N
    • SMILES: C1N(C(F)F)C(I)=CN=1

Computed Properties

  • Exact Mass: 243.93090g/mol
  • Monoisotopic Mass: 243.93090g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 2.27±0.1 g/cm3(Predicted)
  • Boiling Point: 281.8±40.0 °C(Predicted)
  • pka: 1.25±0.61(Predicted)

1-(difluoromethyl)-5-iodo-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1662920-0.05g
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Enamine
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Enamine
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Enamine
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Aaron
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